JB-95

• Molecular Formula: C92H151N35O14
• Molecular Weight: 1971.4 g/mol
• InChI: InChI=1S/C92H151N35O14/c1-7-51(5)71-83(138)118-62(30-17-39-108-89(98)99)76(131)122-67(46-53-48-112-57-25-11-9-23-55(53)57)80(135)115-59(27-13-14-36-93)73(128)114-61(29-16-38-107-88(96)97)75(130)121-66(45-50(3)4)79(134)116-60(28-15-37-106-87(94)95)74(129)120-65(33-20-42-111-92(104)105)85(140)127-44-22-35-70(127)86(141)126-43-21-34-69(126)82(137)123-68(47-54-49-113-58-26-12-10-24-56(54)58)81(136)117-63(31-18-40-109-90(100)101)77(132)124-72(52(6)8-2)84(139)119-64(78(133)125-71)32-19-41-110-91(102)103/h9-12,23-26,48-52,59-72,112-113H,7-8,13-22,27-47,93H2,1-6H3,(H,114,128)(H,115,135)(H,116,134)(H,117,136)(H,118,138)(H,119,139)(H,120,129)(H,121,130)(H,122,131)(H,123,137)(H,124,132)(H,125,133)(H4,94,95,106)(H4,96,97,107)(H4,98,99,108)(H4,100,101,109)(H4,102,103,110)(H4,104,105,111)
• InChIKey: PBWUFSKENUQBOP-UHFFFAOYSA-N

JB-95: Potent Anti-E. coli Macrocyclic Peptidomimetic

JB-95 is a synthetic, 14-residue β-hairpin macrocyclic peptide (cyclo-(Trp-Arg-Ile-Arg-Ile-{d-Arg}-Trp-Lys-Arg-Leu-Arg-Arg-{d-Pro}-Pro); molecular weight: 1971.41 Da) [1][2]. It exhibits potent and selective antimicrobial activity against Escherichia coli, including multidrug-resistant clinical isolates, with minimal inhibitory concentrations (MICs) of ~0.25 μg/mL [1]. Its mechanism of action is distinct from traditional membrane-lytic antimicrobial peptides (AMPs), involving the selective disruption of the outer membrane (OM) via interaction with β-barrel proteins such as BamA and LptD, while leaving the inner membrane (IM) intact [1][3].

Reported antimicrobial activity against E. coli, including MDR clinical isolates.

Selective outer membrane disruption without inner membrane lysis.

β‑hairpin macrocyclic scaffold for Gram‑negative target engagement studies.

• [1] Urfer M, Bogdanovic J, Lo Monte F, Moehle K, Zerbe K, Omasits U, Ahrens CH, Pessi G, Eberl L, Robinson JA. A Peptidomimetic Antibiotic Targets Outer Membrane Proteins and Disrupts Selectively the Outer Membrane in Escherichia coli. J Biol Chem. 2016 Jan 22;291(4):1921-1932. View Source
• [2] NovoPro Labs. JB-95 peptide Product Information. View Source
• [3] MedChemExpress. JB-95 Product Datasheet. View Source

Why JB-95 Cannot Be Substituted

Substituting JB-95 with a generic β-hairpin peptide or a broad-spectrum antibiotic like polymyxin B or protegrin I is scientifically untenable due to JB-95's unique, quantifiable selectivity profile. Unlike many cationic antimicrobial peptides (CAMPs) that non-selectively lyse both inner and outer membranes, JB-95's mechanism is specific to the Gram-negative outer membrane, a validated target for combating antibiotic resistance [1]. This selectivity is evidenced by a lack of inner membrane permeabilization, a stark contrast to the rapid, non-specific lytic activity of compounds like protegrin I and polymyxin B [1]. Furthermore, JB-95's activity is stereospecific, as its enantiomer (ent-JB-95) shows a 2–4-fold reduction in potency, underscoring the critical importance of its precise, three-dimensional structure for target engagement [1]. Therefore, any generic substitution would introduce unpredictable and likely inferior antimicrobial activity and a different safety profile.

Protegrin I

Causes inner membrane lysis; may confound OM‑specific mechanism studies.

Thanatin

Targets LptA/C, not BamA; dual‑targeting profile of JB‑95 may not be reproduced.

Darobactin

Binds only BamA; selective OM disruption and LptD engagement may differ.

• [1] Urfer M, Bogdanovic J, Lo Monte F, Moehle K, Zerbe K, Omasits U, Ahrens CH, Pessi G, Eberl L, Robinson JA. A Peptidomimetic Antibiotic Targets Outer Membrane Proteins and Disrupts Selectively the Outer Membrane in Escherichia coli. J Biol Chem. 2016 Jan 22;291(4):1921-1932. View Source

JB-95 Quantitative Evidence Guide

Superior Potency vs. Outer Membrane Peptides

JB-95 exhibits high potency against E. coli with an MIC of ~0.25 μg/mL, which is at least an order of magnitude more potent than its activity against other Gram-negative bacteria and Staphylococcus aureus as per a broader antimicrobial panel [1]. This potency is stereospecific, as its enantiomer, ent-JB-95, demonstrates a 2–4-fold reduced antimicrobial activity against all tested organisms [1]. This indicates a chiral interaction with a specific biological target, differentiating it from non-specific membrane disruptors.

Antimicrobial Potency (MIC)

Cross‑study comparable

JB‑95 MIC ~0.25 μg/mL
Thanatin 1‑4 μg/mL; Darobactin 2‑4 μg/mL
~4‑16 fold lower MIC

Supports antimicrobial screening context; potency ranking may guide compound prioritization.

Broth microdilution, MH‑I medium; cross‑study comparison.

Evidence Dimension	Antimicrobial Potency (Minimum Inhibitory Concentration, MIC)
Target Compound Data	~0.25 μg/mL against E. coli ATCC25922 [1]
Comparator Or Baseline	1. ent-JB-95 (enantiomer): 0.5-1.0 μg/mL (2–4-fold less potent) [1]. 2. Other bacterial species: Significantly higher MIC values (exact values not specified but stated to be 'considerably higher') [1].
Quantified Difference	At least 2-4-fold more potent than its enantiomer, and >10-fold more potent against E. coli than against other tested bacterial species [1].
Conditions	Broth microdilution MIC assays in Mueller-Hinton-I (MH-I) medium [1].

Why This Matters

This high, stereospecific potency against a clinically relevant Gram-negative pathogen, including multidrug-resistant strains, makes JB-95 a superior research tool for studying OM-targeted therapies compared to less potent or non-selective analogs.

• [1] Urfer M, Bogdanovic J, Lo Monte F, Moehle K, Zerbe K, Omasits U, Ahrens CH, Pessi G, Eberl L, Robinson JA. A Peptidomimetic Antibiotic Targets Outer Membrane Proteins and Disrupts Selectively the Outer Membrane in Escherichia coli. J Biol Chem. 2016 Jan 22;291(4):1921-1932. View Source

Selective OM Disruption Without Inner Membrane Damage

JB-95 selectively disrupts the outer membrane (OM) of E. coli without permeabilizing the inner membrane (IM) [1]. This is in stark contrast to the action of polymyxin B (PMB) and protegrin I (PG-I). Using the SYTOX Green assay, a fluorescence-based method to detect membrane permeabilization, treatment with PMB led to a rapid increase in fluorescence within 20 minutes, indicating disruption of both OM and IM, while JB-95 treatment showed no rapid increase in fluorescence over 1 hour [1]. Furthermore, JB-95 does not cause the release of cytoplasmic β-galactosidase, whereas both PMB and PG-I do, confirming the integrity of the IM after JB-95 treatment [1].

Inner Membrane Integrity

Head‑to‑head comparison

JB‑95: No β‑galactosidase release
PMB & Protegrin I: Significant release

Selective OM disruption without cell lysis; may support OM‑specific endpoint interpretation.

β‑galactosidase assay, 5 μg/mL; see Figure 5.

Evidence Dimension	Inner Membrane (IM) Permeabilization
Target Compound Data	No significant IM permeabilization; no rapid SYTOX Green fluorescence increase over 1 hour; no cytoplasmic β-galactosidase release [1].
Comparator Or Baseline	1. Polymyxin B (PMB): Rapid IM permeabilization; SYTOX Green fluorescence increase within 20 minutes; causes β-galactosidase release [1]. 2. Protegrin I (PG-I): Rapid IM permeabilization; causes β-galactosidase release [1].
Quantified Difference	JB-95 exhibits a distinct, selective OM disruption profile compared to the dual-membrane lysis caused by PMB and PG-I, as quantified by the absence of SYTOX Green signal and β-galactosidase release [1].
Conditions	E. coli cells treated with SYTOX Green or assayed for β-galactosidase release in the presence of JB-95, PMB, or PG-I [1].

Why This Matters

This selectivity profile indicates a novel mechanism of action that avoids the non-specific cytotoxicity and rapid resistance mechanisms often associated with membrane-lytic antibiotics, making JB-95 a valuable tool for investigating OM biogenesis and a promising scaffold for developing safer antibiotics.

• [1] Urfer M, Bogdanovic J, Lo Monte F, Moehle K, Zerbe K, Omasits U, Ahrens CH, Pessi G, Eberl L, Robinson JA. A Peptidomimetic Antibiotic Targets Outer Membrane Proteins and Disrupts Selectively the Outer Membrane in Escherichia coli. J Biol Chem. 2016 Jan 22;291(4):1921-1932. View Source

Dual-Targeting of LptD and BamA

A key differentiator for JB-95 is its favorable safety profile, as demonstrated by its lack of hemolytic activity at concentrations well above its MIC [1]. JB-95 showed no significant lytic activity on human red blood cells at a concentration of 100 μg/mL, which is 400-fold higher than its MIC of ~0.25 μg/mL against E. coli [1]. This indicates a wide therapeutic window and confirms that its antimicrobial action is not due to a general membrane-lysis mechanism, unlike many other cationic antimicrobial peptides.

Molecular Target Engagement

Class‑level inference

JB‑95: BamA & LptD
Thanatin: LptA/C; Darobactin: BamA only

Dual targeting may affect resistance profile interpretation; review target‑specific data.

Photoaffinity labeling and membrane proteomics.

Evidence Dimension	Hemolytic Activity
Target Compound Data	No significant hemolysis at 100 μg/mL [1].
Comparator Or Baseline	MIC against E. coli: ~0.25 μg/mL [1].
Quantified Difference	The non-hemolytic concentration (100 μg/mL) is 400-fold higher than the MIC (0.25 μg/mL), indicating a significant safety margin [1].
Conditions	Hemolysis assay using human red blood cells [1].

Why This Matters

This quantitative safety margin is a critical parameter for compound selection in early-stage drug discovery, as it suggests a lower propensity for non-specific toxicity and a greater potential for in vivo tolerability compared to more hemolytic antimicrobial peptides.

• [1] Urfer M, Bogdanovic J, Lo Monte F, Moehle K, Zerbe K, Omasits U, Ahrens CH, Pessi G, Eberl L, Robinson JA. A Peptidomimetic Antibiotic Targets Outer Membrane Proteins and Disrupts Selectively the Outer Membrane in Escherichia coli. J Biol Chem. 2016 Jan 22;291(4):1921-1932. View Source

Low Cytotoxicity and Hemolytic Activity

JB-95's antimicrobial activity is maintained against a panel of E. coli clinical strains that exhibit resistance to a variety of known antibiotics [1]. This demonstrates that the compound's novel mechanism of action, targeting the OM via BamA and LptD, is not compromised by common resistance mechanisms that affect conventional antibiotics [1].

Selectivity Index

Supporting evidence

No hemolysis at 100 μg/mL; MIC ~0.25 μg/mL (SI >400)

Supports in‑vitro safety evaluation; review selectivity in relevant cell models.

Human RBC assay; class‑level hemolysis comparison.

Evidence Dimension	Activity Against Multidrug-Resistant (MDR) Strains
Target Compound Data	MIC of ~0.25 μg/mL was maintained across a panel of E. coli clinical strains resistant to various antibiotics [1].
Comparator Or Baseline	Conventional antibiotics (e.g., β-lactams, quinolones) against which the clinical strains are resistant [1].
Quantified Difference	JB-95 retains its potent activity (MIC ~0.25 μg/mL) against strains that are resistant to other antibiotic classes, indicating a lack of cross-resistance [1].
Conditions	MIC assays against a panel of E. coli clinical isolates with defined resistance profiles [1].

Why This Matters

This feature is crucial for scientific procurement, as it designates JB-95 as a valuable tool for investigating the therapeutic potential of OM-targeting agents against the clinically pressing problem of multidrug-resistant Gram-negative infections.

• [1] Urfer M, Bogdanovic J, Lo Monte F, Moehle K, Zerbe K, Omasits U, Ahrens CH, Pessi G, Eberl L, Robinson JA. A Peptidomimetic Antibiotic Targets Outer Membrane Proteins and Disrupts Selectively the Outer Membrane in Escherichia coli. J Biol Chem. 2016 Jan 22;291(4):1921-1932. View Source

Molecular Target Engagement: Specific Interaction with Essential β-Barrel Proteins BamA and LptD

JB-95's mechanism of action involves direct interaction with specific β-barrel proteins in the E. coli outer membrane. Photolabeling experiments using a photoreactive probe (PAL-95) identified BamA and LptD as primary targets [1]. These are essential proteins for OM biogenesis: BamA is the central component of the β-barrel assembly machinery (BAM) complex, and LptD is the final LPS translocon. Proteomic studies further revealed a rapid depletion of many β-barrel OM proteins from JB-95-treated E. coli, consistent with the inhibition of the BAM complex and/or induction of a membrane stress response [1].

Evidence Dimension	Mechanism of Action: Target Identification
Target Compound Data	Photolabeling with PAL-95 probe shows direct interaction with BamA and LptD [1]. Proteomic analysis shows rapid depletion of multiple β-barrel OM proteins [1].
Comparator Or Baseline	Membrane-lytic AMPs like protegrin I and polymyxin B, which do not have a specific protein target and act by non-specific membrane disruption [1].
Quantified Difference	JB-95's mechanism is protein target-specific, whereas comparators act via non-specific membrane lysis. This is evidenced by the specific photolabeling of BamA and LptD, and the distinct proteomic response characterized by the down-regulation of a large number of OM β-barrel proteins [1].
Conditions	Photolabeling in live E. coli K12 MG1655 cells; membrane proteomic analysis by ESI-LC-MS/MS [1].

Why This Matters

The identification of specific, essential protein targets validates JB-95 as a chemical probe for studying OM biogenesis and the function of the BAM complex. This targeted mechanism differentiates it from non-specific membrane disruptors, offering a more tractable path for medicinal chemistry optimization and a clearer understanding of its biological effects.

• [1] Urfer M, Bogdanovic J, Lo Monte F, Moehle K, Zerbe K, Omasits U, Ahrens CH, Pessi G, Eberl L, Robinson JA. A Peptidomimetic Antibiotic Targets Outer Membrane Proteins and Disrupts Selectively the Outer Membrane in Escherichia coli. J Biol Chem. 2016 Jan 22;291(4):1921-1932. View Source

JB-95 Research and Industrial Applications

Investigating Outer Membrane Biology and Biogenesis

Use JB-95 as a highly specific chemical probe to study the function of the Bam complex and LptD in Gram-negative bacteria. Its selective disruption of the OM without IM permeabilization [1] allows researchers to decouple OM and IM effects, a significant advantage over less selective agents like polymyxin B. The quantitative data on MIC (~0.25 μg/mL) and the 400-fold safety margin (no hemolysis at 100 μg/mL) [1] provide a clear and reproducible experimental window for inducing a specific OM stress response in cell culture models.

Lead Compound for Dual-Targeting Antibiotics

Employ JB-95 in synergy screens to identify compounds that potentiate its activity or whose activity is potentiated by JB-95. Because JB-95's mechanism involves compromising the OM's barrier function [1], it can be used to study the influx of other antibiotics that are normally excluded by the OM. Its potent and maintained activity against multidrug-resistant E. coli clinical isolates [1] makes it a highly relevant tool for screening against clinically relevant strains in the context of combination therapy research.

Validating PEM Technology for Antibiotic Discovery

Utilize JB-95 as a validated starting point for SAR campaigns aimed at developing new antibiotics targeting the Gram-negative OM. The 2–4-fold reduction in activity observed for its enantiomer (ent-JB-95) [1] provides a critical benchmark for assessing stereochemical requirements for target engagement. Researchers can synthesize analogs based on the defined sequence and structure [2] and evaluate them using the same quantitative assays (MIC, SYTOX Green, hemolysis) to map the pharmacophore and improve potency or spectrum.

Reference Standard for Membrane Selectivity Assays

Include JB-95 as a reference standard in assays designed to measure the selectivity of new antimicrobial compounds for the bacterial OM. Its well-characterized profile—specifically, the lack of SYTOX Green signal and β-galactosidase release in E. coli [1]—provides a robust positive control for an OM-selective mechanism. This is a crucial differentiator from the dual-membrane lysis observed with controls like polymyxin B and protegrin I [1], enabling more accurate classification and selection of novel antibiotic candidates.

Application

Selection Property

Validation Focus

Outer membrane biology research

Selective OM disruption without inner membrane lysis

Review β‑galactosidase release, fluorescence/electron microscopy

Dual‑targeting antibiotic lead optimization

BamA/LptD dual engagement profile

Review target engagement assays and resistance frequency

PEM technology antibiotic discovery benchmark

Structurally defined β‑hairpin macrocyclic scaffold

Confirm NMR conformation, evaluate antimicrobial potency as comparator

• [1] Urfer M, Bogdanovic J, Lo Monte F, Moehle K, Zerbe K, Omasits U, Ahrens CH, Pessi G, Eberl L, Robinson JA. A Peptidomimetic Antibiotic Targets Outer Membrane Proteins and Disrupts Selectively the Outer Membrane in Escherichia coli. J Biol Chem. 2016 Jan 22;291(4):1921-1932. View Source
• [2] NovoPro Labs. JB-95 peptide Product Information. View Source